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Compound of Interest

Compound Name: CGP77675 hydrate

Cat. No.: B10823678

For Researchers, Scientists, and Drug Development Professionals

Introduction

CGP77675 is a potent and orally active inhibitor of the Src family of non-receptor tyrosine
kinases.[1][2][3] It plays a crucial role in various cellular processes, and its inhibition has been
a key target in cancer research and other diseases. CGP77675 inhibits the phosphorylation of
peptide substrates and the autophosphorylation of purified Src.[2][4][5][6] This document
provides detailed protocols for the preparation of CGP77675 hydrate stock solutions in
dimethyl sulfoxide (DMSO), along with relevant technical data and pathway information to

facilitate its use in research settings.

Technical Data

A summary of the key quantitative data for CGP77675 hydrate is presented in the table below
for easy reference.
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Property

Value

Reference

Molecular Formula

C26H29N502 * xH20

[5]

Formula Weight

443.5 g/mol (anhydrous)

[5]

Solubility in DMSO 10 mg/mL [5]
Purity >98% [5]
Formulation Crystalline solid [5]
(Cso (Sr) 5-20 nM (peptide substra.te), (21]
40 nM (autophosphorylation)
ICs0 (Lck) 0.29 uM [11[31[7]
ICso0 (C-Yes) Low nanomolar range [5]
ICso0 (EGFR) 0.15 pM [11[3][7]
ICso0 (KDR) 1.0 uM [11[3][7]
ICso (v-Abl) 0.31 uM (21031071

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of CGP77675 hydrate in

DMSO.

Materials:

e CGP77675 hydrate powder

Vortex mixer

Calibrated analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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o Pipettes

Procedure:

o Determine the required mass:

o The molecular weight of anhydrous CGP77675 is 443.5 g/mol .

o To prepare 1 mL of a 10 mM stock solution, you will need 4.435 mg of anhydrous
CGP77675.

o Note: The actual mass may need to be adjusted based on the hydration state of the
specific lot of the compound. Refer to the manufacturer's certificate of analysis for the
exact molecular weight including water molecules.

e Weighing the compound:

o Carefully weigh out the calculated amount of CGP77675 hydrate powder using an
analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or an amber glass vial to protect it
from light.

¢ Dissolution in DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the CGP77675
hydrate. For a 10 mM solution, if you weighed 4.435 mg, you would add 1 mL of DMSO.

o Cap the tube tightly.

e Solubilization:

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If necessary, gently warm the solution in a water bath at 37°C for 5-10 minutes to aid in
complete solubilization.
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o Visually inspect the solution to ensure that all the solid has dissolved and the solution is
clear.

e Storage:
o The stock solution should be stored at -20°C for long-term storage.
o For short-term use, the solution can be stored at 4°C for a few days.

o Itis recommended to aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles, which can degrade the compound.

Experimental Workflow

The following diagram illustrates the workflow for preparing the CGP77675 hydrate stock
solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing CGP77675 stock solution.
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Signaling Pathway

CGP77675 primarily targets the Src family of kinases, which are key components of various
signal transduction pathways that regulate cell growth, proliferation, and survival. The diagram
below shows a simplified representation of a signaling pathway involving Src that is inhibited by
CGP77675.

Simplified Src Signaling Pathway
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Caption: CGP77675 inhibits the Src signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.eu/literature/cgp77675-is-an-orally-active-inhibitor-of-src-family-kinases.html
https://www.medchemexpress.eu/literature/cgp77675-is-an-orally-active-inhibitor-of-src-family-kinases.html
https://www.medchemexpress.com/cgp77675.html
https://www.medchemexpress.com/cgp77675-hydrate.html
https://www.axonmedchem.com/2097-cgp-77675
https://www.caymanchem.com/product/21089
https://www.stemcell.com/products/cgp77675.html
https://dcchemicals.com/product_show-cgp77675-hydrate.html
https://www.benchchem.com/product/b10823678#preparing-cgp77675-hydrate-stock-solution-in-dmso
https://www.benchchem.com/product/b10823678#preparing-cgp77675-hydrate-stock-solution-in-dmso
https://www.benchchem.com/product/b10823678#preparing-cgp77675-hydrate-stock-solution-in-dmso
https://www.benchchem.com/product/b10823678#preparing-cgp77675-hydrate-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10823678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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